Cas no 1804052-28-5 (2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid
• CAS No: 1804052-28-5
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• CID: 4825815
• Update Time: 2025-05-22

2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H7BrN2O3/c10-5-2-1-4(8(13)9(14)15)6-7(5)12-3-11-6/h1-3,8,13H,(H,11,12)(H,14,15)
• InChI Key： YWDMUJDOMIILDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)O)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1.1
• Topological Polar Surface Area: 86.2

Additional information on 2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

Comprehensive Analysis of 2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS No. 1804052-28-5)

2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS No. 1804052-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of benzimidazole derivatives, which are widely recognized for their diverse biological activities. The presence of a bromo substituent and a hydroxyacetic acid moiety in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for benzimidazole-based compounds has surged, driven by their applications in anticancer, antiviral, and anti-inflammatory therapies. Researchers are particularly interested in 2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid due to its potential to modulate key enzymatic pathways. For instance, its brominated aromatic ring may enhance binding affinity to target proteins, while the hydroxyacetic acid group could improve solubility and bioavailability.

The synthesis of CAS No. 1804052-28-5 involves multi-step organic reactions, often starting from commercially available benzimidazole precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in personalized medicine, this compound is being explored for its role in targeted drug delivery systems and biomarker development.

One of the most frequently asked questions about 2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid revolves around its mechanism of action in biological systems. Preliminary studies suggest that it may interact with kinase enzymes or DNA repair proteins, making it a potential candidate for cancer immunotherapy. Additionally, its low toxicity profile in preclinical models has sparked interest in its use for chronic disease management.

From an industrial perspective, the scalability of CAS No. 1804052-28-5 production is a critical consideration. Innovations in green chemistry and catalytic processes are being leveraged to optimize its synthesis, reducing environmental impact. Furthermore, the compound's compatibility with nanoparticle formulations aligns with the rising trend of nanomedicine, offering new avenues for drug encapsulation and controlled release.

In conclusion, 2-(4-Bromo-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid represents a cutting-edge molecule with vast potential in modern therapeutics. Its unique chemical features and broad applicability position it as a focal point for future research in drug design and biomedical engineering. As scientific advancements continue, this compound is expected to play a pivotal role in addressing unmet medical needs.